Ethyl 4-(2-((furan-2-ylmethyl)amino)-2-oxoethoxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[2-(furan-2-ylmethylamino)-2-oxoethoxy]-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C21H21N3O6/c1-3-28-21(27)20-17(30-13-18(25)22-12-16-5-4-10-29-16)11-19(26)24(23-20)15-8-6-14(2)7-9-15/h4-11H,3,12-13H2,1-2H3,(H,22,25)
• InChI Key: RBYVRLDKAWIPHR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NCC2=CC=CO2)C3=CC=C(C=C3)C
• Molecular Formula: C21H21N3O6
• Molecular Weight: 411.4 g/mol

Description

The compound , Ethyl 4-(2-((furan-2-ylmethyl)amino)-2-oxoethoxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate, is a complex organic molecule that appears to be related to a family of compounds synthesized for various applications in organic chemistry. The papers provided discuss the synthesis of related compounds, which can offer insights into the potential methods of synthesis and properties of the compound .

Synthesis Analysis

The synthesis of related 1,4-dicarbonyl compounds has been reported, such as the ethyl 3-formyl-4,5-dihydrofuran-2-carboxylate, which was obtained through the rearrangement of a parent compound and used to synthesize a series of pyridazines . This suggests that similar synthetic strategies could potentially be applied to the synthesis of the compound . Moreover, the synthesis of ethyl 6-amino-4-aryl-5-cyano-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylates through a four-component reaction indicates the versatility of such compounds to participate in complex reactions to form diverse structures .

Molecular Structure Analysis

The molecular structure of related compounds has been confirmed using various spectroscopic techniques. For instance, the structure of ethyl 4-[5-(methoxymethyl)furan-2-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate was confirmed by FTIR, HRESI-MS, 1D-, and 2D NMR . These techniques are crucial for determining the structure of complex organic molecules and would likely be used to analyze the molecular structure of the compound .

Chemical Reactions Analysis

The reactivity of similar compounds has been explored, showing that ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates can be converted into various heterocyclic compounds when treated with different nucleophilic reagents . This demonstrates the potential for the compound to undergo a variety of chemical reactions, leading to the formation of diverse heterocyclic structures.

Physical and Chemical Properties Analysis

While the papers provided do not directly discuss the physical and chemical properties of the specific compound , they do provide information on related compounds. For example, the yields of the synthesized pyridazines were reported to be up to 70%, which gives an indication of the efficiency of the synthetic methods used . The physical and chemical properties of the compound would likely be similar to those of the related compounds discussed in these papers.

Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial and Antioxidant Properties : Research has shown that similar compounds with furan and pyridazine structures exhibit significant antimicrobial and antioxidant activities. These compounds are synthesized through various chemical reactions, including the reaction with carbon disulphide, methylation, and condensation processes. Their structures are confirmed through spectral and elemental analysis, and their biological activities are assessed through screening against various microbial strains (Ravindra et al., 2008).

• Antibacterial, Antiurease, and Antioxidant Activities : Further studies on derivatives of the compound have demonstrated effective antiurease and antioxidant activities. These findings suggest potential therapeutic applications of these compounds in treating diseases related to oxidative stress and urease-related disorders (Sokmen et al., 2014).

• Chemical Transformations for Novel Derivatives : The compound's derivatives have been explored for their potential in creating new heterocyclic systems with applications in medicinal chemistry. These transformations often lead to the development of compounds with enhanced biological activities, including antimicrobial properties (Sirakanyan et al., 2015).

• Enzymatic Activity Enhancement : Some studies focus on synthesizing derivatives that positively affect the reactivity of certain enzymes, such as cellobiase. This suggests potential applications in biotechnology and the pharmaceutical industry for the enhancement of enzyme activities (Abd & Gawaad, 2008).

• Novel Synthetic Routes : The compound serves as a building block for the synthesis of various heterocyclic compounds, showcasing its versatility in organic synthesis. These novel synthetic routes open up new possibilities for the development of compounds with potential pharmaceutical applications (Zanatta et al., 2020).